Cas no 1420838-95-4 (Tert-butyl ((1-(4-chloropyrimidin-2-yl)pyrrolidin-3-yl)methyl)carbamate)

• Product Name: Tert-butyl ((1-(4-chloropyrimidin-2-yl)pyrrolidin-3-yl)methyl)carbamate
• CAS No: 1420838-95-4
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2163710
• Update Time: 2023-08-05

Tert-butyl ((1-(4-chloropyrimidin-2-yl)pyrrolidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl ((1-(4-chloropyrimidin-2-yl)pyrrolidin-3-yl)methyl)carbamate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)17-8-10-5-7-19(9-10)12-16-6-4-11(15)18-12/h4,6,10H,5,7-9H2,1-3H3,(H,17,20)
• InChI Key： CDLWERNGEYUTAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N1CCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Topological Polar Surface Area: 67.4